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Compound of Interest |

(R)-2-
Compound Name: (((Benzyloxy)carbonyl)amino)buta

noic acid

Cat. No.: B554554

\ J

This technical guide provides a comprehensive overview of (R)-2-
(((Benzyloxy)carbonyl)amino)butanoic acid, a key building block in synthetic organic
chemistry, particularly in the field of peptide synthesis. This document is intended for
researchers, scientists, and professionals in drug development and related disciplines.

Chemical Identity and Identifiers

(R)-2-(((Benzyloxy)carbonyl)amino)butanoic acid, also known by its synonym Z-D-Abu-OH,
is a protected form of the non-proteinogenic amino acid (R)-2-aminobutanoic acid. The
benzyloxycarbonyl (Cbz or Z) group serves as a crucial protecting group for the amine
functionality, preventing unwanted side reactions during peptide coupling steps.

Table 1: Chemical Identifiers for (R)-2-(((Benzyloxy)carbonyl)amino)butanoic acid[1]
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Identifier Value

CAS Number 2900-20-1

Molecular Formula C12H15N0O4

Molecular Weight 237.25 g/mol
2R)-2-(phenylmethoxycarbonylamino)butanoic

IUPAC Name ( ) )-2-(pheny Y y )
acid

Synonyms Z-D-Abu-OH, Chz-D-2-aminobutanoic acid

PubChem CID 10911567
InChI=1S/C12H15N04/c1-2-10(11(14)15)13-

InChl 12(16)17-8-9-6-4-3-5-7-9/h3-7,10H,2,8H2,1H3,
(H,13,16)(H,14,15)/t10-/m1/s1

InChlKey SZQMTCSQWUYUML-SNVBAGLBSA-N

Canonical SMILES

CC--INVALID-LINK--NC(=O)OCC1=CC=CC=C1

Physicochemical Properties

The physicochemical properties of (R)-2-(((Benzyloxy)carbonyl)amino)butanoic acid are

essential for its handling, storage, and application in chemical syntheses. The data presented

below is primarily based on computational models.

Table 2: Computed Physicochemical Properties[1]
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Property Value
XLogP3 2.1
Hydrogen Bond Donor Count 2
Hydrogen Bond Acceptor Count 4
Rotatable Bond Count 6

Exact Mass

237.100108 g/mol

Monoisotopic Mass

237.100108 g/mol

Topological Polar Surface Area 75.6 A2
Heavy Atom Count 17
Complexity 261

Synthesis and Experimental Protocols

The synthesis of (R)-2-(((Benzyloxy)carbonyl)amino)butanoic acid typically involves the

protection of the amino group of (R)-2-aminobutanoic acid with benzyl chloroformate under

basic conditions. This is a standard procedure in peptide chemistry, often referred to as the

Schotten-Baumann reaction.

General Synthetic Protocol

Materials:

(R)-2-aminobutanoic acid

Benzyl chloroformate (Cbz-Cl)

Sodium hydroxide (NaOH) or other suitable base

Dioxane or other suitable solvent

Water
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» Hydrochloric acid (HCI) for acidification

» Ethyl acetate for extraction

e Anhydrous magnesium sulfate or sodium sulfate for drying
Procedure:

 Dissolution: (R)-2-aminobutanoic acid is dissolved in an aqueous solution of sodium
hydroxide. The solution is cooled in an ice bath.

» Protection Reaction: Benzyl chloroformate is added dropwise to the cooled solution while
maintaining the basic pH (around 9-10) by the concurrent addition of a sodium hydroxide
solution. The reaction is stirred vigorously for a few hours at low temperature and then
allowed to warm to room temperature.

o Workup: The reaction mixture is washed with a nonpolar solvent like ether to remove any
unreacted benzyl chloroformate. The aqueous layer is then acidified to a pH of approximately
2 with dilute hydrochloric acid, leading to the precipitation of the product.

o Extraction and Purification: The precipitated product is extracted with ethyl acetate. The
combined organic layers are washed with brine, dried over anhydrous magnesium sulfate,
and the solvent is removed under reduced pressure to yield the crude product.

» Recrystallization: The crude product can be further purified by recrystallization from a
suitable solvent system, such as ethyl acetate/hexane.

Role in Peptide Synthesis

(R)-2-(((Benzyloxy)carbonyl)amino)butanoic acid is a valuable building block in solid-phase
peptide synthesis (SPPS) and solution-phase peptide synthesis. The Cbz group provides
robust protection of the alpha-amino group, which can be removed under specific conditions,
typically through catalytic hydrogenation.

Workflow in Solid-Phase Peptide Synthesis (SPPS)

The following diagram illustrates the general workflow of incorporating a Z-protected amino
acid into a growing peptide chain during SPPS.
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Workflow for incorporating a Z-protected amino acid in SPPS.

Safety and Handling

While a specific, detailed Material Safety Data Sheet (MSDS) for (R)-2-
(((Benzyloxy)carbonyl)amino)butanoic acid is not readily available in the public domain,
information from structurally similar compounds suggests that it should be handled with care in
a laboratory setting.

General Safety Precautions:

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,
gloves, and a lab coat.

o Ventilation: Use in a well-ventilated area or under a chemical fume hood.
« Inhalation: Avoid inhaling dust or vapors.

» Skin and Eye Contact: Avoid contact with skin and eyes. In case of contact, rinse thoroughly
with water.

o Storage: Store in a cool, dry place away from incompatible materials such as strong
oxidizing agents.

Conclusion
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(R)-2-(((Benzyloxy)carbonyl)amino)butanoic acid is a fundamental reagent for the synthesis
of peptides and other complex organic molecules. Its well-established chemistry and the
stability of the benzyloxycarbonyl protecting group make it a reliable choice for researchers in
drug discovery and development. Proper handling and adherence to standard laboratory safety
protocols are essential when working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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